molecular formula C22H16N2O5S B2481808 6-Methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione CAS No. 886171-10-4

6-Methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Cat. No.: B2481808
CAS No.: 886171-10-4
M. Wt: 420.44
InChI Key: VTXPZSJKVKFJHE-UHFFFAOYSA-N
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Description

6-Methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C22H16N2O5S and its molecular weight is 420.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

6-Methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is involved in various synthesis processes. The compound can be transformed into derivatives like 1-aryl-2-[ω-(dialkylamino)alkyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, offering a range of derivatives for further exploration (Vydzhak & Panchishin, 2010). Additionally, efficient and practical synthetic procedures for libraries of diversified 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones have been developed, demonstrating compatibility with a wide range of substituents (Vydzhak et al., 2021).

Electronic and Photophysical Properties

The compound is studied for its electronic and photophysical properties. For instance, it's used in synthesizing n-type conjugated polyelectrolytes for applications as an electron transport layer in inverted polymer solar cells, enhancing power conversion efficiency due to its electron-deficient nature and planar structure (Hu et al., 2015).

Antimicrobial and Anticancer Activities

This compound is also significant in the field of medicinal chemistry. Novel derivatives of the compound exhibit significant antioxidant and anticancer activities, showing higher efficacy compared to well-known antioxidants like ascorbic acid. These derivatives are also tested against various cancer cell lines, indicating their potential in cancer treatment (Tumosienė et al., 2020).

Optoelectronic Applications

In the field of optoelectronics, derivatives of this compound are employed in the synthesis of organic solar cells, displaying high optical absorption coefficients and promising optoelectronic properties. Such applications highlight its potential in developing novel organic optoelectronic materials (Gupta et al., 2017).

Properties

IUPAC Name

6-methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H16N2O5S/c1-27-12-7-8-14-16(11-12)29-20-17(19(14)25)18(13-5-3-4-6-15(13)28-2)24(21(20)26)22-23-9-10-30-22/h3-11,18H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VTXPZSJKVKFJHE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC2=C(C=C1)C(=O)C3=C(O2)C(=O)N(C3C4=CC=CC=C4OC)C5=NC=CS5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H16N2O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

420.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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